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Compound of Interest

Compound Name: Tena

Cat. No.: B1237005

This technical support center provides troubleshooting guides, frequently asked questions
(FAQs), and experimental protocols for researchers, scientists, and drug development

professionals investigating odor control strategies in heavy incontinence, with a focus on Tena
products.
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Issue

Potential Cause

Recommended Action

Persistent ammonia odor

despite using Tena products.

1. Incorrect Product Selection:
The absorbency level may be
insufficient for the volume of
urine, leading to leakage and
bacterial growth. 2. Infrequent
Changes: Prolonged wear
allows for bacterial proliferation
and the breakdown of urea into
ammonia.[1] 3. Dehydration:
Concentrated urine has a
stronger ammonia smell.[1] 4.
Urinary Tract Infection (UTI): A
UTI can cause foul-smelling

urine.

1. Re-evaluate Absorbency
Needs: Select a Tena product
specifically designed for heavy
or overnight incontinence. 2.
Increase Changing Frequency:
Adhere to a regular changing
schedule, even if the product
does not feel completely
saturated. 3. Ensure Adequate
Hydration: Promote sufficient
fluid intake to dilute urine,
unless medically
contraindicated. 4.
Recommend Medical
Consultation: Advise the
subject to seek medical
evaluation to rule out or treat a
UTI.

Skin irritation and odor.

1. Inadequate Skin Cleansing:
Residual urine on the skin can
lead to odor and skin
breakdown. 2. Incorrect
Cleansing Products: Harsh
soaps can disrupt the skin's
natural pH balance,

exacerbating irritation.

1. Implement a Regular Skin
Care Regimen: Use Tena's
skin care products, such as
cleansing creams and wipes,
during each product change. 2.
Use pH-Balanced Cleansers:
Opt for gentle, no-rinse
cleansers that are formulated

for delicate skin.
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) ) 1. Ensure Proper Product Fit:
1. Micro-leaks: Even with a ] )
] Verify that the Tena product is
highly absorbent product, ] )
] the correct size and applied
small leaks can occur, leading
] ) ) ) snugly to the body to prevent
Odor emanating from clothing to odor build-up on fabrics. 2. )
) ] ) gaps. 2. Promptly Wash Soiled
or bedding. Delayed Laundering: Allowing ]
) ] ) Items: Launder any soiled
soiled linens to sit enables ) )
) clothing or bedding as soon as
bacterial growth and odor ) ] ) ]
possible using an antibacterial
development. B
laundry additive.

Frequently Asked Questions (FAQs)

Q1: What is the primary chemical cause of odor in incontinence?

Al: The primary cause of odor is the bacterial breakdown of urea, a component of urine, into
ammonia.[1] Fresh urine is often sterile and has a mild odor; however, once it is expelled from
the body and comes into contact with bacteria on the skin and in the environment, enzymatic
reactions convert urea into ammonia, which has a strong, pungent smell.

Q2: How do Tena products with "Odor Control" technology work?

A2: Tena products utilize super absorbent polymers (SAPs) within the core of the pad.[2] These
SAPs rapidly absorb and lock away urine, transforming it into a gel. This process has a dual
effect on odor control: it physically traps the urine, reducing its exposure to air and bacteria,
and it helps to maintain a lower pH level within the pad, which inhibits the growth of ammonia-
producing bacteria.[2]

Q3: Can diet or medication affect the odor of urine in individuals with incontinence?

A3: Yes, certain foods (e.g., asparagus, coffee) and medications can alter the scent of urine.
Additionally, some medical conditions, such as uncontrolled diabetes, can produce a distinct
sweet or fruity odor in the urine. It is important to consider these factors when evaluating the
source of unusual odors.

Q4: Are there specific Tena products recommended for heavy incontinence and significant odor

concerns?
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A4: For heavy incontinence and pronounced odor, it is recommended to use products with the
highest absorbency levels, such as the TENA ProSkin™ Super Briefs or TENA ProSkin™
Overnight™ Super Protective Underwear.[3][4] These products are designed for extended wear

and have advanced odor control technology.[4]

Quantitative Data Summary

The following table summarizes hypothetical performance data for Tena's super absorbent
polymer (SAP) technology in neutralizing ammonia. Note: This data is illustrative and based on
general principles of SAPs, as specific proprietary data from Tena is not publicly available.

Parameter Tena SAP Technology Standard Absorbent Material
Ammonia Neutralization
_ 150 - 200 50-75
Capacity (mg/g of SAP)
Time to 50% Ammonia
_ _ 10-15 30-45
Reduction (minutes)
Odor Control Duration (hours) 6-8 2-4
pH of Saturated Core 55-6.5 7.0-8.0

Experimental Protocols

1. Protocol for In-Vitro Ammonia Neutralization Assay

o Objective: To quantify the ammonia-neutralizing capacity of an incontinence product's
absorbent core.

o Methodology:
o Excise the absorbent core material from the Tena product.
o Prepare a standardized synthetic urine solution containing a known concentration of urea.

o Incubate a pre-weighed amount of the absorbent core material with the synthetic urine in a
sealed chamber at 37°C.
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o At specified time intervals (e.g., 0, 15, 30, 60, 120 minutes), measure the headspace
ammonia concentration using a gas detection tube or a photoionization detector.

o Calculate the rate of ammonia reduction and the total ammonia absorption capacity per
gram of absorbent material.

2. Protocol for Sensory Panel Evaluation of Odor Control

o Objective: To assess the effectiveness of an incontinence product in controlling odor over a
simulated wear period using a trained sensory panel.

» Methodology:

o Recruit and train a panel of sensory assessors to identify and rate the intensity of
ammonia odor on a standardized scale (e.g., 0-10).

o Apply a standardized volume of synthetic urine to the Tena product and a control product.
o Place each product in a sealed container and incubate at 37°C.

o At set time points (e.g., 0, 2, 4, 6, 8 hours), present the containers to the sensory panel in
a randomized and blinded manner.

o Record the odor intensity ratings for each product at each time point.

o Statistically analyze the data to compare the odor control performance of the products
over time.

Visualizations
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Tena Odor Management Strategies

Causes of Odor . . .
Reduces Substrate Availability ____- Rapid Fluid Absorption
Mechanism of Odor Formation

Urease Enzyme #| Ammonia Gas (Odor) |=- nhibits Bacterial Growth ___ pH Control (Acidic Environment)
<___Traps Odor Molecules

o Moisture Locking (SAP Gel)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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